![molecular formula C21H27N3O3 B248203 N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide](/img/structure/B248203.png)
N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide
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Overview
Description
N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide, also known as DPI-221, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DPI-221 belongs to the class of piperazine derivatives and has been identified as a potent and selective dopamine D3 receptor antagonist.
Mechanism of Action
The mechanism of action of N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide involves its selective binding to dopamine D3 receptors, which are predominantly located in the mesolimbic pathway of the brain. By blocking the activity of these receptors, this compound can modulate the release of dopamine and other neurotransmitters, thereby regulating the reward and motivation pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the release of dopamine in the brain, leading to a reduction in drug-seeking behavior and other addictive behaviors. It has also been shown to have anxiolytic and antidepressant effects, possibly due to its modulation of the mesolimbic pathway.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is its high selectivity for dopamine D3 receptors, which makes it an ideal tool for studying the role of these receptors in various neurological and psychiatric disorders. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide. One area of interest is the development of novel therapeutic agents based on the structure of this compound that may have improved pharmacological properties. Another area of interest is the investigation of the potential role of this compound in the treatment of other neurological and psychiatric disorders, such as Parkinson's disease and bipolar disorder. Additionally, further studies on the mechanism of action of this compound may provide valuable insights into the regulation of the mesolimbic pathway and its role in various behaviors and disorders.
Synthesis Methods
The synthesis of N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide involves the reaction of 2,5-dimethoxyphenylacetonitrile with 4-phenylpiperazine in the presence of a reducing agent such as lithium aluminum hydride. The resulting intermediate is then reacted with propanoyl chloride to yield the final product, this compound.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have a high affinity for dopamine D3 receptors, which are known to play a crucial role in the regulation of mood, motivation, and reward. Studies have suggested that this compound may be effective in the treatment of drug addiction, depression, and schizophrenia.
properties
Molecular Formula |
C21H27N3O3 |
---|---|
Molecular Weight |
369.5 g/mol |
IUPAC Name |
N-(2,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide |
InChI |
InChI=1S/C21H27N3O3/c1-26-18-8-9-20(27-2)19(16-18)22-21(25)10-11-23-12-14-24(15-13-23)17-6-4-3-5-7-17/h3-9,16H,10-15H2,1-2H3,(H,22,25) |
InChI Key |
RXUYAGWIRXJDRE-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3 |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3 |
Origin of Product |
United States |
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